N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H18F3N5/c16-15(17,18)9-23-6-3-11(4-7-23)8-20-14-12-2-1-5-19-13(12)21-10-22-14/h1-2,5,10-11H,3-4,6-9H2,(H,19,20,21,22)
• InChI Key: QSCBEDRKHAYDMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC2=NC=NC3=C2C=CC=N3)CC(F)(F)F
• Molecular Formula: C15H18F3N5
• Molecular Weight: 325.33 g/mol

Description

N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine, also known as TFP or TFP-amide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine exerts its biological activity by selectively inhibiting the activity of protein kinases, which are enzymes that play a critical role in various cellular processes, including cell proliferation, differentiation, and survival. This compound achieves this by binding to the ATP-binding site of protein kinases, thereby preventing the transfer of phosphate groups to target proteins.
Biochemical and physiological effects:
This compound has been shown to exhibit potent inhibitory activity against a range of protein kinases, including AKT, PI3K, and mTOR. This activity has been linked to various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and suppression of angiogenesis.

Advantages and Limitations for Lab Experiments

N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine has several advantages as a tool for biological research, including its high potency, selectivity, and ease of use. However, this compound also has some limitations, including its potential off-target effects and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine, including the development of more potent and selective analogs, the identification of new protein kinase targets, and the investigation of this compound's potential applications in other fields, such as material science and nanotechnology. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential off-target effects.

Synthesis Methods

N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine is synthesized through a multistep process that involves the reaction of 6-chloro-2,3-dihydroimidazo[2,1-b][1,3]thiazole-5-carboxylic acid with 2,2,2-trifluoroethylamine in the presence of a coupling reagent. The resulting intermediate is then reacted with piperidine and formaldehyde to yield this compound-amide.

Scientific Research Applications

N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]pyrido[2,3-d]pyrimidin-4-amine has been extensively studied for its potential applications in various fields, including medicinal chemistry, biological research, and material science. In medicinal chemistry, this compound has been shown to exhibit potent inhibitory activity against a range of protein kinases, making it a promising candidate for the development of novel anticancer drugs. In biological research, this compound has been used as a tool to study the role of protein kinases in various cellular processes. In material science, this compound has been used as a building block for the synthesis of novel functional materials.